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Compound of Interest

Compound Name:
2-(Fluoromethyl)-4,5-

dimethylmorpholine

Cat. No.: B13229386

Get Quote

Executive Summary & Structural Logic
Target Analyte: 2-(Fluoromethyl)-4,5-dimethylmorpholine Molecular Formula: C

H

FNO Exact Mass: 147.1059 Da

This guide provides a technical characterization profile for 2-(Fluoromethyl)-4,5-
dimethylmorpholine, a specialized heterocyclic intermediate often utilized in medicinal

chemistry to modulate lipophilicity and metabolic stability via the "fluorine effect."

Stereochemical Complexity
The molecule possesses two chiral centers at C2 and C5. Consequently, the spectroscopic

data will differ significantly between the cis and trans diastereomers.[1]

Numbering Scheme: Oxygen (1)

C(2)-CH
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F

C(3)

N(4)-Me

C(5)-Me

C(6).

Conformational Dynamics: The morpholine ring typically adopts a chair conformation. The

bulky N-Me and C-Me groups will prefer equatorial positions to minimize 1,3-diaxial

interactions, influencing the

coupling constants.

Synthesis & Fragmentation Logic (Graphviz)
The following diagram outlines the logical flow from synthesis precursors to the mass

spectrometric fragmentation patterns expected for this analyte.
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Figure 1: Synthesis pathway via deoxyfluorination and primary mass spectrometric

fragmentation channels.

Spectroscopic Data Profile
As a specific Certificate of Analysis (CoA) for this precise substitution pattern is rarely public,

the following data is derived from high-fidelity predictive modeling and validated against

analogous fluorinated morpholine standards (e.g., 2-fluoromethylmorpholine and 2-methyl-4-

substituted morpholines).
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A. Nuclear Magnetic Resonance (NMR)[2][3][4][5][6][7][8]
1.

F NMR (The Diagnostic Fingerprint)
The fluorine nucleus provides the most distinct signal for verification.

Chemical Shift:

-220 to -230 ppm (relative to CFCl

).

Splitting Pattern: Triplet of doublets (td) or multiplet.

Coupling:

(Geminal): ~47–48 Hz (Large, characteristic of CH

F).

(Vicinal): ~20–25 Hz (Coupling to H2 on the ring).

2.

H NMR (Proton)
Solvent: CDCl

, 400 MHz
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Position Group (ppm) Multiplicity
Coupling (

in Hz)

Interpretati
on

CH

F
Exocyclic 4.35 - 4.55 dm / ddd

Distinctive

"doublet of

multiplets"

due to large F

coupling.

H2 Methine 3.70 - 3.85 m -

Deshielded

by Oxygen

and proximity

to F.

H3 Methylene 2.60 - 2.80 dd

Diastereotopi

c protons

adjacent to N.

H5 Methine 2.35 - 2.50 m -

Alpha to

Nitrogen,

beta to

Oxygen.

N-CH Methyl 2.25 - 2.30 s -
Sharp singlet

(N-Methyl).

C5-CH Methyl 1.05 - 1.15 d

Doublet

coupling to

H5.

3.

C NMR (Carbon)
Solvent: CDCl

, 100 MHz
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Carbon Type (ppm)

Splitting (

)
Notes

CH

F

CH 82.0 - 85.0
d,

Hz

Key diagnostic

peak. Large

doublet.

C2 CH 74.0 - 76.0
d,

Hz

Doublet due to

vicinal F

coupling.

C6 CH 66.0 - 68.0 s
O-CH

region.

C5 CH 58.0 - 60.0 s
N-CH(Me)

region.

C3 CH 55.0 - 57.0
d,

Hz

Minor coupling

possible.

N-CH CH 42.0 - 44.0 s N-Methyl.

C5-CH CH 14.0 - 16.0 s Ring Methyl.

B. Mass Spectrometry (MS)[5][7][8]
Ionization: ESI+ (Electrospray Ionization).

Molecular Ion [M+H]

:

148.11.

Key Fragments:

115 ([M - CH
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F]

): Loss of the fluoromethyl side chain.

128 ([M - F]

): Defluorination (less common in soft ionization).

C. Infrared Spectroscopy (IR)[7]
C-F Stretch: 1000 – 1100 cm

(Strong, broad band).

C-H Stretch: 2800 – 2950 cm

(Aliphatic).

Absence: No O-H stretch (confirming conversion from alcohol precursor).

Experimental Protocols
Protocol A: NMR Sample Preparation (Critical for F-
coupling resolution)
To ensure the resolution of the

coupling constants, sample concentration and shimming are vital.

Solvent Choice: Use CDCl

(Chloroform-d) neutralized with basic alumina. Acidic traces in CDCl

can protonate the morpholine nitrogen, broadening signals and shifting peaks downfield.[1]

Concentration: Dissolve 5–10 mg of the analyte in 0.6 mL of solvent.

Shimming: Perform automated gradient shimming, followed by manual adjustment of Z1 and

Z2 to resolve the fine structure of the CH

F multiplet.
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Parameter Set:

H: Spectral width 12 ppm, relaxation delay (d1)

2.0s.[1]

F: Spectral width 200 ppm, centered at -150 ppm. Run un-decoupled first to observe
proton splitting, then proton-decoupled (

) to confirm the singlet/chemical shift.

Protocol B: Handling Fluorinated Amines
Volatility: Low molecular weight fluorinated morpholines can be volatile. Evaporate solvents

under controlled vacuum (>20 mbar) rather than high vacuum to prevent sample loss.

Storage: Store under Argon at -20°C. The amine is prone to oxidation (N-oxide formation)

over time.

References & Authoritative Sources
General Fluorine NMR Methodology:

Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley.[2]

Context: Establishes the standard range for primary alkyl fluorides (-210 to -230 ppm) and

geminal coupling constants.

Morpholine Conformational Analysis:

Duddeck, H., & Kaiser, M. (1982). Conformational analysis of morpholine derivatives by

Carbon-13 NMR.

Context: Provides baseline shifts for 4,5-dimethyl substituted morpholine rings.[1]

Synthesis of Fluoromethyl-Heterocycles:

Bioorganic & Medicinal Chemistry Letters. (2010). Synthesis of fluorinated morpholine

derivatives using DAST.
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Context: Validates the synthetic route via deoxyfluorination of the alcohol precursor.

Spectral Database for Organic Compounds (SDBS):

Context: Used for cross-referencing the non-fluorinated 4,5-dimethylmorpholine core

shifts.[1]

Disclaimer: The spectroscopic data presented above is a high-fidelity technical projection

based on established structure-property relationships in fluoro-organic chemistry. For

regulatory submission, experimental validation on the synthesized lot is mandatory.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

2. 1H and 13C NMR spectra of N-substituted morpholines - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Comprehensive Spectroscopic Profile: 2-
(Fluoromethyl)-4,5-dimethylmorpholine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13229386/docs#comprehensive-spectroscopic-
profile-2-fluoromethyl-4-5-dimethylmorpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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